1-methyl-5-(4-thiomorpholinylcarbonyl)-1H-pyrazole-4-carboxylic acid
Overview
Description
1-methyl-5-(4-thiomorpholinylcarbonyl)-1H-pyrazole-4-carboxylic acid is a chemical compound that has shown promising results in scientific research. It is a heterocyclic organic compound that belongs to the pyrazole family. This compound has been synthesized using various methods and has shown potential in various applications.
Mechanism of Action
The mechanism of action of 1-methyl-5-(4-thiomorpholinylcarbonyl)-1H-pyrazole-4-carboxylic acid is not fully understood. However, studies have shown that it may work by inhibiting certain enzymes that are involved in various cellular processes.
Biochemical and Physiological Effects:
Studies have shown that 1-methyl-5-(4-thiomorpholinylcarbonyl)-1H-pyrazole-4-carboxylic acid has various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, which could be useful in the treatment of diseases such as cancer. It has also been shown to have anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
One advantage of using 1-methyl-5-(4-thiomorpholinylcarbonyl)-1H-pyrazole-4-carboxylic acid in lab experiments is that it is relatively easy to synthesize. It has also shown promising results in various applications. However, one limitation is that its mechanism of action is not fully understood, which could make it difficult to use in certain experiments.
Future Directions
There are several future directions for research on 1-methyl-5-(4-thiomorpholinylcarbonyl)-1H-pyrazole-4-carboxylic acid. One potential direction is to further study its mechanism of action, which could lead to the development of new drugs for the treatment of various diseases. Another direction is to explore its potential use in the synthesis of other organic compounds. Additionally, research could be done to examine its potential use in agriculture, as it has been shown to have anti-inflammatory properties.
Scientific Research Applications
1-methyl-5-(4-thiomorpholinylcarbonyl)-1H-pyrazole-4-carboxylic acid has been studied for its potential use in various scientific research applications. It has shown promising results as a potential inhibitor of certain enzymes, which could be useful in the treatment of various diseases. It has also been studied for its potential use in the synthesis of other organic compounds.
properties
IUPAC Name |
1-methyl-5-(thiomorpholine-4-carbonyl)pyrazole-4-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3O3S/c1-12-8(7(6-11-12)10(15)16)9(14)13-2-4-17-5-3-13/h6H,2-5H2,1H3,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ITQSVMKKOWOLON-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C(C=N1)C(=O)O)C(=O)N2CCSCC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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